Cas no 2275774-60-0 (BAY 2666605)

• Product Name: BAY 2666605
• CAS No: 2275774-60-0
• MF: C₁₇H₁₂F₄N₂O₂
• MW: 352.28
• CID: 5090593
• PubChem ID: 137465182
• Update Time: 2026-03-02

BAY 2666605 Chemical and Physical Properties

Names and Identifiers

• BAY 2666605
• (6S)-5-[4-(4-fluorophenyl)-3-(trifluoromethyl)phenyl]-6-methyl-3,6-dihydro-1,3,4-oxadiazin-2-one
• SCHEMBL20705325
• HY-145924
• UNII-XC4ZA6OSY6
• BAY-2666605
• 2H-1,3,4-Oxadiazin-2-one, 5-(4'-fluoro-2-(trifluoromethyl)(1,1'-biphenyl)-4-yl)-3,6-dihydro-6-methyl-, (6S)-
• XC4ZA6OSY6
• BDBM568674
• (6S)-5-[4'-Fluoro-2-(trifluoromethyl)biphenyl-4-yl]-6-methyl-3,6-dihydro-2H-1,3,4-oxadiazin-2-one
• JNTJTCXFIXNXDV-VIFPVBQESA-N
• CHEMBL5268644
• BAY2666605
• AKOS040759979
• CS-0435253
• US11427553, Example 135
• EX-A6040
• NSC841296
• MS-25453
• NSC-841296
• 2275774-60-0
• F78349

• Inchi： 1S/C17H12F4N2O2/c1-9-15(22-23-16(24)25-9)11-4-7-13(14(8-11)17(19,20)21)10-2-5-12(18)6-3-10/h2-9H,1H3,(H,23,24)/t9-/m0/s1
• InChI Key： JNTJTCXFIXNXDV-VIFPVBQESA-N
• SMILES： O1[C@@H](C)C(C2=CC=C(C3=CC=C(F)C=C3)C(C(F)(F)F)=C2)=NNC1=O

Computed Properties

• Exact Mass: 352.08349028g/mol
• Monoisotopic Mass: 352.08349028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 50.7Ų

Additional information on BAY 2666605

Comprehensive Overview of BAY 2666605 (CAS No. 2275774-60-0): Mechanism, Applications, and Research Insights

BAY 2666605 (CAS No. 2275774-60-0) is a small-molecule compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique mechanism of action and potential therapeutic applications. This compound, developed by Bayer AG, belongs to a class of targeted inhibitors designed to modulate specific cellular pathways. Researchers and clinicians are particularly interested in its role in addressing unmet medical needs, especially in oncology and inflammatory diseases. The chemical structure of BAY 2666605 and its high selectivity make it a promising candidate for further development.

One of the most frequently searched questions about BAY 2666605 is its mechanism of action. Studies indicate that this compound acts as a potent and selective inhibitor of key enzymes involved in signal transduction pathways. By targeting these enzymes, BAY 2666605 can disrupt aberrant cellular processes, making it a potential therapeutic agent for diseases characterized by dysregulated signaling. For instance, in cancer research, the compound has shown efficacy in preclinical models by inhibiting tumor growth and metastasis. This aligns with the growing interest in precision medicine and targeted therapies, which are among the top trends in modern healthcare.

Another area of interest is the pharmacokinetics and safety profile of BAY 2666605. Early-phase clinical trials have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. These studies are critical for determining the compound's viability as a drug candidate. Given the increasing demand for personalized treatment options, understanding the pharmacokinetics of BAY 2666605 is essential for optimizing dosing regimens and minimizing adverse effects. Researchers are also exploring its potential synergies with other therapeutic agents, a topic frequently queried in academic and medical forums.

The synthetic route for BAY 2666605 (CAS No. 2275774-60-0) is another hot topic among chemists and pharmaceutical scientists. The compound's synthesis involves multi-step organic reactions, with a focus on achieving high yield and purity. This is particularly relevant given the emphasis on green chemistry and sustainable manufacturing practices in the pharmaceutical industry. Optimizing the synthesis of BAY 2666605 not only reduces production costs but also aligns with global efforts to minimize environmental impact.

In addition to its therapeutic potential, BAY 2666605 is also a subject of interest in drug repurposing studies. Researchers are investigating whether this compound, originally developed for one indication, could be effective in treating other diseases. This approach is gaining traction as it accelerates the drug development process and reduces costs. For example, recent studies have explored the anti-inflammatory properties of BAY 2666605, suggesting its potential application in autoimmune disorders. Such findings are often highlighted in discussions about innovative drug development strategies.

The intellectual property landscape surrounding BAY 2666605 is another area of focus. Patents filed by Bayer AG cover the compound's composition, methods of use, and manufacturing processes. This is crucial for stakeholders in the pharmaceutical industry, as it influences investment decisions and collaborative research opportunities. The patent status of BAY 2666605 also determines its availability for generic development, a topic of interest for healthcare providers and policymakers.

Finally, the future directions for BAY 2666605 research are a common query among scientists and investors. Ongoing studies aim to elucidate its full therapeutic potential, identify biomarkers for patient stratification, and explore combination therapies. As the field of translational medicine evolves, BAY 2666605 represents a compelling case study in bridging the gap between bench research and clinical application. Its development underscores the importance of interdisciplinary collaboration in advancing modern medicine.